Cas no 2411298-69-4 (N-1-(3,4-dimethoxyphenyl)propan-2-ylprop-2-enamide)

• Product Name: N-1-(3,4-dimethoxyphenyl)propan-2-ylprop-2-enamide
• CAS No: 2411298-69-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5416532
• PubChem ID: 165752593
• Update Time: 2025-05-20

N-1-(3,4-dimethoxyphenyl)propan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411298-69-4
• EN300-26575069
• Z2517213022
• N-[1-(3,4-dimethoxyphenyl)propan-2-yl]prop-2-enamide
• N-[2-(3,4-Dimethoxyphenyl)-1-methylethyl]-2-propenamide
• N-1-(3,4-dimethoxyphenyl)propan-2-ylprop-2-enamide

• Inchi： 1S/C14H19NO3/c1-5-14(16)15-10(2)8-11-6-7-12(17-3)13(9-11)18-4/h5-7,9-10H,1,8H2,2-4H3,(H,15,16)
• InChI Key： MNNYPIDAUBCVAI-UHFFFAOYSA-N
• SMILES： C(NC(C)CC1=CC=C(OC)C(OC)=C1)(=O)C=C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 426.5±45.0 °C(Predicted)
• pka: 14.43±0.46(Predicted)

Additional information on N-1-(3,4-dimethoxyphenyl)propan-2-ylprop-2-enamide

Comprehensive Overview of N-1-(3,4-dimethoxyphenyl)propan-2-ylprop-2-enamide (CAS No. 2411298-69-4): Properties, Applications, and Research Insights

The compound N-1-(3,4-dimethoxyphenyl)propan-2-ylprop-2-enamide (CAS No. 2411298-69-4) is a synthetic organic molecule featuring a unique combination of dimethoxyphenyl and propenamide functional groups. Its structural complexity and potential bioactivity have garnered attention in pharmaceutical and material science research. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing frequently searched queries about its stability, solubility, and industrial relevance.

Chemically, N-1-(3,4-dimethoxyphenyl)propan-2-ylprop-2-enamide belongs to the class of amide derivatives, characterized by the presence of a carbonyl group (C=O) linked to a nitrogen atom. The 3,4-dimethoxyphenyl moiety enhances its lipophilicity, which is critical for membrane permeability in drug design. Researchers often explore its structure-activity relationship (SAR) to optimize bioavailability—a trending topic in AI-driven drug discovery platforms. Recent studies highlight its potential as a scaffold for modulating neurotransmitter pathways, aligning with the growing interest in neurological therapeutics.

From a synthetic perspective, this compound is typically prepared via amide coupling reactions between 3,4-dimethoxyphenylpropan-2-amine and acryloyl chloride. The process demands precise control over reaction conditions to avoid polymerization of the propenamide group—a challenge frequently discussed in organic chemistry forums. Analytical techniques like HPLC and NMR spectroscopy are essential for purity validation, a key concern for laboratories focusing on high-precision synthesis.

In material science, the compound’s vinyl group offers opportunities for polymerizable modifications, making it a candidate for functionalized coatings or adhesives. This aligns with the surge in demand for sustainable materials, as its derivatives could replace petroleum-based additives. Notably, its thermal stability (often queried in search engines) has been tested up to 200°C, suggesting compatibility with industrial processing.

Environmental and safety profiles are also critical discussion points. While not classified as hazardous, proper handling of N-1-(3,4-dimethoxyphenyl)propan-2-ylprop-2-enamide requires standard lab precautions. Its biodegradability remains under investigation, reflecting the broader push for green chemistry solutions. Researchers are actively exploring enzyme-catalyzed synthesis routes to reduce ecological footprints—a hot topic in academic publications.

Market-wise, the compound’s niche applications have led to limited commercial availability, driving queries about supplier sourcing and bulk synthesis options. Its patent landscape reveals incremental innovations, particularly in drug delivery systems, where its amphiphilic properties could enhance nanocarrier efficiency—a focal area in cancer research.

Future directions may involve computational modeling to predict its interactions with biological targets, leveraging machine learning algorithms—a crossover trend between chemistry and AI applications. As interdisciplinary studies expand, CAS No. 2411298-69-4 exemplifies how specialized compounds bridge gaps between traditional organic synthesis and cutting-edge technology.